![molecular formula C9H5N3O2 B1295726 4-(Dicyanomethyl)nitrobenzene CAS No. 7077-65-8](/img/structure/B1295726.png)
4-(Dicyanomethyl)nitrobenzene
Overview
Description
4-(Dicyanomethyl)nitrobenzene is an organic compound that is widely used in scientific research and laboratory experiments. It is a yellow crystalline solid that is soluble in organic solvents. It is also known as 4-DCNB or 4-dicyanomethylnitrobenzene. This compound has been studied extensively due to its potential applications in the fields of biochemistry and physiology.
Scientific Research Applications
Environmental Remediation
Nitrobenzene compounds, including 4-(Dicyanomethyl)nitrobenzene, are recognized as significant environmental pollutants. Research has focused on methods to degrade these compounds effectively. One study explored the Fe0 reduction of nitrobenzene in synthetic wastewater, presenting a potential approach for industrial wastewater treatment. The reduction process converted nitrobenzene to aniline, which could then be further treated (Mantha, Taylor, Biswas, & Bewtra, 2001).
Electrochemical Studies
Electrochemical reduction is another area of interest. A study involving the electrochemical reduction of nitrobenzene and 4-nitrophenol provided insights into the reduction mechanisms of these compounds. This research can inform the development of electrochemical methods for treating nitrobenzene pollutants (Silvester, Wain, Aldous, Hardacre, & Compton, 2006).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, influencing a range of biological activities .
Mode of Action
The mode of action of 2-(4-Nitrophenyl)malononitrile involves a series of chemical reactions. The reaction mechanism involves deprotonation of 2-(1-arylethylidene)malononitrile by the action of triethylamine and the Michael addition of the anion to the nitrofuran fragment. Subsequent opening of the dihydrofuran ring and repeated deprotonation lead to the formation of the final compound .
Biochemical Pathways
Similar compounds have been found to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
It’s important to note that the pharmacokinetic properties of a compound significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, suggesting that 2-(4-nitrophenyl)malononitrile may also have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
2-(4-nitrophenyl)propanedinitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5N3O2/c10-5-8(6-11)7-1-3-9(4-2-7)12(13)14/h1-4,8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXEPLLFRQAVQQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)C#N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10293067 | |
Record name | 4-(Dicyanomethyl)nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10293067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7077-65-8 | |
Record name | NSC87092 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87092 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(Dicyanomethyl)nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10293067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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